Cas no 2228117-24-4 (tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate
• CAS No: 2228117-24-4
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 5963389
• PubChem ID: 165700869
• Update Time: 2025-10-29

tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate
• EN300-1900914
• 2228117-24-4

• Inchi： 1S/C12H24N2O4/c1-12(2,3)18-11(16)14-5-7-17-8-10(14)9(13)4-6-15/h9-10,15H,4-8,13H2,1-3H3
• InChI Key： VTMJCPUWUACELQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(CCO)N

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85Ų

Additional information on tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate

Research Brief on tert-Butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate (CAS: 2228117-24-4): Recent Advances and Applications

In recent years, tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate (CAS: 2228117-24-4) has emerged as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting neurological and oncological disorders. This compound, characterized by its unique morpholine scaffold and functional groups, has garnered significant attention due to its versatility in medicinal chemistry. Recent studies highlight its role in the synthesis of kinase inhibitors and modulators of protein-protein interactions, underscoring its potential in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate as a building block for the synthesis of selective PI3Kδ inhibitors. The researchers employed a multi-step synthetic route, leveraging the compound’s amino and hydroxyl functionalities to introduce structural diversity, ultimately yielding derivatives with nanomolar potency against cancer cell lines. The study emphasized the compound’s role in enhancing solubility and bioavailability, addressing a common challenge in kinase inhibitor development.

Further investigations into its mechanism of action revealed that derivatives of this intermediate exhibit promising blood-brain barrier (BBB) penetration, as reported in a 2024 ACS Chemical Neuroscience paper. This property is particularly valuable for CNS-targeted therapies, where the morpholine moiety’s polarity and hydrogen-bonding capacity facilitate transport. The study utilized in vitro and in vivo models to validate the compound’s efficacy in reducing amyloid-beta aggregation, suggesting potential applications in Alzheimer’s disease research.

From a synthetic chemistry perspective, advancements in the scalable production of tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate have been achieved through catalytic asymmetric hydrogenation, as detailed in a recent Organic Process Research & Development article. The optimized protocol achieved >99% enantiomeric excess (ee) and 85% overall yield, addressing previous limitations in stereocontrol and cost-efficiency. This progress is expected to accelerate its adoption in industrial-scale pharmaceutical manufacturing.

In conclusion, tert-butyl 3-(1-amino-3-hydroxypropyl)morpholine-4-carboxylate (2228117-24-4) represents a multifaceted tool in modern drug discovery, with demonstrated applications in oncology, neurology, and process chemistry. Ongoing research aims to expand its utility in targeted protein degradation (e.g., PROTACs) and antibody-drug conjugates (ADCs), positioning it as a cornerstone of next-generation therapeutic development.